Cas no 1361566-27-9 (2-(2,3,4-Trichlorophenyl)thiazole)

• Product name: 2-(2,3,4-Trichlorophenyl)thiazole
• CAS No: 1361566-27-9
• MF: C₉H₄Cl₃NS
• MW: 264.558757781982
• CID: 4967176

2-(2,3,4-Trichlorophenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-Trichlorophenyl)thiazole

• Inchi： 1S/C9H4Cl3NS/c10-6-2-1-5(7(11)8(6)12)9-13-3-4-14-9/h1-4H
• InChI Key： LFVYUNPYQXHDNV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=NC=CS1)Cl)Cl

Computed Properties

• Exact Mass: 262.913003 g/mol
• Monoisotopic Mass: 262.913003 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.1
• Molecular Weight: 264.6

Additional information on 2-(2,3,4-Trichlorophenyl)thiazole

Introduction to 2-(2,3,4-Trichlorophenyl)thiazole (CAS No. 1361566-27-9)

2-(2,3,4-Trichlorophenyl)thiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1361566-27-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of a trichlorophenyl group and a thiazole core imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and material science.

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is well-documented for its role in various bioactive molecules. Its incorporation into 2-(2,3,4-Trichlorophenyl)thiazole enhances the compound's ability to interact with biological targets. The trichlorophenyl substituent further modulates the molecule's reactivity and binding affinity, which are critical factors in designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 2-(2,3,4-Trichlorophenyl)thiazole with greater accuracy. Molecular docking studies have revealed its potential as an inhibitor of certain enzymes implicated in inflammatory and infectious diseases. The compound's ability to modulate these pathways makes it a promising candidate for further investigation.

In the context of drug development, the synthesis of derivatives of 2-(2,3,4-Trichlorophenyl)thiazole has been explored to optimize its pharmacological profile. Modifications such as halogenation or alkylation have been shown to enhance its bioavailability and target specificity. These modifications align with the current trends in medicinal chemistry, where structure-activity relationship (SAR) studies are pivotal in identifying lead compounds.

The chemical stability of 2-(2,3,4-Trichlorophenyl)thiazole is another area of interest. Studies have demonstrated that under controlled conditions, the compound exhibits good shelf life and resistance to degradation. This stability is crucial for its practical application in pharmaceutical formulations and industrial processes. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes for this compound.

From a materials science perspective, 2-(2,3,4-Trichlorophenyl)thiazole has shown potential as a precursor for advanced materials. Its aromatic structure and electron-withdrawing groups make it suitable for applications in organic electronics and photovoltaic devices. Researchers are exploring its use in developing new types of semiconductors and conductive polymers.

The environmental impact of synthesizing and handling 2-(2,3,4-Trichlorophenyl)thiazole is also a consideration. Efforts have been made to minimize waste and reduce energy consumption during production. These efforts are part of a broader movement towards more sustainable chemical manufacturing practices.

Future research directions for 2-(2,3,4-Trichlorophenyl)thiazole include exploring its role in treating neurological disorders. Preliminary studies suggest that it may interact with receptors involved in neurodegeneration. If these findings are validated through further experimentation, this compound could open new avenues for therapeutic intervention.

In summary, 2-(2,3,4-Trichlorophenyl)thiazole (CAS No. 1361566-27-9) is a versatile compound with applications spanning pharmaceuticals to materials science. Its unique structure and functional properties make it a subject of intense research interest. As scientific understanding advances，this molecule is poised to contribute significantly to both academic research and industrial innovation.